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Compound of Interest

Compound Name: Pyrazino[2,3-f][4,7]phenanthroline

Cat. No.: B139200 Get Quote

Essential Safety and Handling Guide for
Pyrazino[2,3-f][1][2]phenanthroline
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Pyrazino[2,3-f][1]phenanthroline in a laboratory setting. The

following information is intended for researchers, scientists, and professionals in drug

development to ensure safe handling and minimize exposure risks.

Chemical Identifier:

CAS Number: 217-90-3

Molecular Formula: C₁₄H₈N₄

Hazard Identification: Pyrazino[2,3-f][1]phenanthroline is classified under the Globally

Harmonized System (GHS) and presents the following hazards:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1][2]

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[2]

Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.[2]
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Specific Target Organ Toxicity, Single Exposure (Category 3): May cause respiratory

irritation.[2]

The GHS pictogram associated with this chemical is the exclamation mark (GHS07).[3]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling Pyrazino[2,3-f][1]phenanthroline to

prevent exposure. The following table summarizes the recommended PPE.

Body Part PPE Recommendation Specifications

Eyes/Face
Safety glasses with side-

shields or face shield

Must be approved under

appropriate government

standards such as NIOSH

(US) or EN 166 (EU).[2]

Skin Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Ensure to

check for breakthrough times

and chemical compatibility.[4]

Body Laboratory coat
Should be worn to prevent skin

contact.

Respiratory
NIOSH/MSHA approved

respirator

Recommended when working

with large quantities, in poorly

ventilated areas, or when dust

formation is likely.

Operational Plan: Step-by-Step Handling Procedure
Adherence to the following procedural steps is critical for the safe handling of Pyrazino[2,3-f]

[1]phenanthroline.

Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[5][6]
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Ensure that an eyewash station and safety shower are readily accessible.[7]

Before starting, ensure all necessary PPE is available and in good condition.

Handling the Chemical:

Avoid direct contact with the skin and eyes.[2]

Minimize the formation of dust and aerosols during handling.[2]

Do not eat, drink, or smoke in the area where the chemical is handled.

Use appropriate tools (e.g., spatulas) to handle the solid material.

In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also

under the eyelids. Seek immediate medical attention.[6]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.

Remove contaminated clothing. Seek medical attention if irritation persists.

Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.

[6]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][6]

Keep away from heat and sources of ignition.[8]

Disposal Plan
Proper disposal of Pyrazino[2,3-f][1]phenanthroline and its contaminated materials is crucial to

prevent environmental contamination and health risks.
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Waste Chemical:

Dispose of surplus and non-recyclable solutions by contacting a licensed professional

waste disposal service.[2]

Do not allow the product to enter drains.[2]

Contaminated Packaging:

Dispose of contaminated packaging as unused product.[2]

Spill Cleanup:

In case of a spill, evacuate the area.

Wear appropriate PPE as outlined in the table above.

Avoid creating dust.[2]

Sweep up the spilled material and place it in a suitable, closed container for disposal.[2]

Experimental Workflow for Handling Pyrazino[2,3-f]
[1][2]phenanthroline
Caption: Workflow for safe handling of Pyrazino[2,3-f][1]phenanthroline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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